Cas no 957062-61-2 (4-Bromo-1-butyl-1H-pyrazole)

4-Bromo-1-butyl-1H-pyrazole structure

4-Bromo-1-butyl-1H-pyrazole structure

Product Name:4-Bromo-1-butyl-1H-pyrazole

CAS No:957062-61-2

MF:C₇H₁₁BrN₂

MW:203.079640626907

MDL:MFCD09801022

CID:802743

PubChem ID:26370231

Update Time:2025-04-19

4-Bromo-1-butyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-butyl-1H-pyrazole
- 1H-Pyrazole,4-bromo-1-butyl-
- 4-bromo-1-butylpyrazole
- AKOS010259099
- MFCD09801022
- 4-Bromo-1-butyl-1H-pyrazole, AldrichCPR
- CS-0195435
- A858897
- 4-Bromo-1-butyl-pyrazole
- 957062-61-2
- F8882-3874
- DTXSID90650098
- KUKZNMXVEOCKFE-UHFFFAOYSA-N
- BS-24729
- SCHEMBL672494
- E90257
- DB-094718
- MDL： MFCD09801022
- Inchi： 1S/C7H11BrN2/c1-2-3-4-10-6-7(8)5-9-10/h5-6H,2-4H2,1H3
- InChI Key： KUKZNMXVEOCKFE-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)CCCC

Computed Properties

Exact Mass: 202.01100
Monoisotopic Mass: 202.01056g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 97.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82000
LogP: 2.44570

4-Bromo-1-butyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188211-25g	4-Bromo-1-butyl-1H-pyrazole	957062-61-2	95%	25g	$295	2021-08-05
Chemenu	CM188211-5g	4-Bromo-1-butyl-1H-pyrazole	957062-61-2	95%	5g	$132	2024-07-18
Chemenu	CM188211-10g	4-Bromo-1-butyl-1H-pyrazole	957062-61-2	95%	10g	$220	2024-07-18
Chemenu	CM188211-25g	4-Bromo-1-butyl-1H-pyrazole	957062-61-2	95%	25g	$477	2024-07-18
Chemenu	CM188211-100g	4-Bromo-1-butyl-1H-pyrazole	957062-61-2	95%	100g	$1269	2024-07-18
Apollo Scientific	OR11984-1g	4-Bromo-1-butyl-1H-pyrazole	957062-61-2		1g	£70.00	2023-09-01
Apollo Scientific	OR11984-5g	4-Bromo-1-butyl-1H-pyrazole	957062-61-2		5g	£210.00	2023-09-01
abcr	AB237591-1 g	4-Bromo-1-butyl-1H-pyrazole; 95%	957062-61-2		1g	€91.40	2022-03-04
abcr	AB237591-5 g	4-Bromo-1-butyl-1H-pyrazole; 95%	957062-61-2		5g	€212.20	2022-03-04
abcr	AB237591-10 g	4-Bromo-1-butyl-1H-pyrazole; 95%	957062-61-2		10g	€333.00	2022-03-04

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

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